N-[1-(3-Chloropropyl)piperidin-4-yl]benzamide

• CAS No.: 59950-38-8
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: N-[1-(3-chloropropyl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C15H21ClN2O/c16-9-4-10-18-11-7-14(8-12-18)17-15(19)13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,17,19)
• InChI Key: WWRZUCAXACNFSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2)CCCCl

Description

N-[1-(3-Chloropropyl)piperidin-4-yl]benzamide is a useful research compound. Its molecular formula is C15H21ClN2O and its molecular weight is 280.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-benzamidopiperidine (3.2 g; preparation I11), triethylamine (5.67 ml) and 1-bromo-3-chloropropane (2.31 ml) in 150 ml of tetrahydrofuran was refluxed overnight, then concentrated to a small volume and treated with 100 ml of chloroform. The solution was washed with 50 ml of aqueous saturated solution of potassium carbonate, dried over sodium sulfate and concentrated to dryness. The residue (6 g) was purified by silica gel chromatography (eluent chloroform/methanol 9:1) to give, after recrystallization from 20 ml of diethyl ether, 1.63 g of the product, m.p. 145-147° C.